Cas no 156732-76-2 (1(2H)-Pyridinepropanol,a-[1,1'-biphenyl]-4-yl-4-(4-fluorophenyl)-3,6-dihydro-)

• Product name: 1(2H)-Pyridinepropanol,a-[1,1'-biphenyl]-4-yl-4-(4-fluorophenyl)-3,6-dihydro-
• CAS No: 156732-76-2
• MF: C₂₆H₂₆FNO
• MW: 387.48914
• CID: 194949
• PubChem ID: 3074358

1(2H)-Pyridinepropanol,a-[1,1'-biphenyl]-4-yl-4-(4-fluorophenyl)-3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinepropanol,a-[1,1'-biphenyl]-4-yl-4-(4-fluorophenyl)-3,6-dihydro-
• 3-[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]-1-(4-phenylphenyl)propan-1-ol
• SCHEMBL8971363
• 3,6-Dihydro-alpha-(1,1'-biphenyl)-4-yl-4-(4-fluorophenyl)-1(2H)-pyridinepropanol
• 1-([1,1'-Biphenyl]-4-yl)-3-[4-(4-fluorophenyl)-3,6-dihydropyridin-1(2H)-yl]propan-1-ol
• 1(2H)-Pyridinepropanol, 3,6-dihydro-alpha-(1,1'-biphenyl)-4-yl-4-(4-fluorophenyl)-
• 156732-76-2
• DTXSID00935520

• Inchi： InChI=1S/C26H26FNO/c27-25-12-10-22(11-13-25)23-14-17-28(18-15-23)19-16-26(29)24-8-6-21(7-9-24)20-4-2-1-3-5-20/h1-14,26,29H,15-19H2
• InChI Key： QDUZNIBXRPROII-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2CCN(CCC(C3=CC=C(C4=CC=CC=C4)C=C3)O)CC=2)C=C1

Computed Properties

• Exact Mass: 387.19998
• Monoisotopic Mass: 387.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 562.5°Cat760mmHg
• Flash Point: 294°C
• Refractive Index: 1.602
• PSA: 23.47